(4-Bromo-3,5-dimethylphenoxy)(tert-butyl)dimethylsilane

• Molecular Formula: C14H23BrOSi
• Molecular Weight: 315.32 g/mol
• IUPAC Name: (4-bromo-3,5-dimethylphenoxy)-tert-butyl-dimethylsilane
• InChI: InChI=1S/C14H23BrOSi/c1-10-8-12(9-11(2)13(10)15)16-17(6,7)14(3,4)5/h8-9H,1-7H3
• InChI Key: BGLRSAFUFMZWIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)O[Si](C)(C)C(C)(C)C

Description

(4-Bromo-3,5-dimethylphenoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C14H23BrOSi and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-3,5-dimethylphenol (3.5 g), 4-(dimethylamino)pyridine (212 mg) and triethylamine (2.7 mL) are stirred in dichloromethane (25 mL) at 0° C., then tert-butyldimethylchlorosilane (19 mL) is added dropwise. The reaction mixture is warmed to ambient temperature and stirred overnight. The reaction mixture is diluted with dichloromethane, washed with aqueous HCl (1 M, 25 mL) and then with saturated aqueous NaHCO3 (25 mL). The organic phase is dried (MgSO4) and concentrated to give the title compound. Yield: 5.4 g

Synthesis routes and methods II

Procedure details

To a solution of 4-bromo-3,5-dimethylphenol (25.4 g, 126.2 mmol) and imidazole (9.5 g, 138.9 mmol) in N,N-dimethylformamide (300 mL) was added tert-butyldimethylchlorosilane (20.9 g, 138.9 mmol) under stirring at 0° C., and the mixture was stirred at room temperature for 5 hr. The reaction mixture was diluted with ethyl acetate, washed with water and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane-hexane/ethyl acetate=10/1) to give the title compound (38.7 g, yield 97%) as a colorless oil.

Synthesis routes and methods III

Procedure details

A solution of 4-bromo-3,5-dimethylphenol (2.1 g, 10 mmol) and imidazole (1.50 g, 22 mmol) in DMF (15 mL) was cooled to 0° C. then TBDMSCl (1.66 g, 11 mmol) was added. After the addition, the solution was warmed up to ambient temperature and was stirred for 10 min. The solution was recooled to 0° C. and the reaction was quenched with water. The aqueous layer was extracted with Et2O and the organic layer was washed with water, brine, dried with MgSO4 and filtered. The solvent was removed under reduced pressure and the residue was purified by flash chromatography using heptane/EtOAc (10:1) to give (4-bromo-3,5-dimethylphenoxy)-tert-butyl-dimethylsilane as a pale yellow solid.